Cas no 1897-52-5 (2,6-Difluorobenzonitrile)

2,6-Difluorobenzonitrile Properties

Names and Identifiers

• 2,6-Difluorobenzonitrile
• 2,6-Difluorobenzonitril
• 2,6-Difluorobenzonitrole
• 2,6-Difluro benzonitrile
• 2.6-Difluorobenzonitrile
• 2,6-Difluoro carbonitrile
• 2,6-DIFLUOROBENZNITRILE
• 2,6-DIFLUOROBENZONIT
• 2,6-difluoro-benzonitril
• 2,6-difluoro-benzonitrile
• 2,6-Difluorobenzonitrle
• 2,6-difluorophenylcyanide
• 2,6-F2-C6H3CN
• 6-Difluorobenzonitrile
• AURORA KA-1071
• NC-2,6-F2-C6H3
• Difluorobenzonitrile
• 2,6-fluorobenzonitrile
• 2,6-Difluerobenzonitrile
• Benzonitrile, 2,6-difluoro-
• 2,6-dfbn
• 2,6-DIFLUORO BENZONITRILE
• 2,6-difluorobenzenecarbonitrile
• BNBRIFIJRKJGEI-UHFFFAOYSA-N
• 1J58Z42A2E
• ncr bf ff
• PubChem8865
• 2,6 difluorobenzonitrile
• DSSTox_RID_80348
• DSSTox_CID_24609
• DSSTox_GSID_44609
• AURORA KA-1
• p-Phenylenediamine(1,4-Phenylenediamine)
• 2,6-DIFLUOROBENZONITRILE, 97+%
• 2,6-DIFLUOROBENZNITRILE,97%
• 2,6-Difluorobenzonitrile99%
• BNBRIFIJRKJGEI-UHFFFAOYSA-
• SCHEMBL186269
• DTXSID5044609
• 1897-52-5
• UNII-1J58Z42A2E
• EN300-20037
• W-107744
• EC 217-589-7
• PS-9074
• BP-12716
• AKOS000119992
• FT-0649245
• Tox21_302519
• CHEMBL3185302
• Q27252485
• AM20060063
• NCGC00256626-01
• AC-10723
• D1650
• F0001-0683
• MFCD00001778
• DTXCID3024609
• BB 0238642
• InChI=1/C7H3F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
• CAS-1897-52-5
• NS00008392
• Z104476532
• EINECS 217-589-7
• 2,6-Difluorobenzonitrile, 97%
• CS-W016481
• 2,6-Difluorobenzonitrile,99%
• DB-030807
• STK802612
• +Expand

• MDL： MFCD00001778
• InChIKey： BNBRIFIJRKJGEI-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2N/c8-6-2-1-3-7(9)5(6)4-10/h1-3H
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C#N)F
• BRN： 2045292

Computed Properties

• Exact Mass: 139.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.023
• Heavy Atom Count: 10
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.83648
• PSA: 23.79000
• Refractive Index: n20/D 1.4875(lit.)
• Boiling Point: 197-198 °C
• Melting Point: 25-28 °C (lit.)
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  
• Color/Form: solid
• Solubility: Insoluble in water
• Density: 1.246 g/mL at 25 °C(lit.)

2,6-Difluorobenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1

2,6-Difluorobenzonitrile Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides